Cas no 2137990-80-6 (2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide
• CAS No: 2137990-80-6
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5984952
• PubChem ID: 153010836
• Update Time: 2025-05-26

2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide
• EN300-1112284
• 2137990-80-6

• Inchi： 1S/C10H18N4O/c1-4-13(5-2)10(15)7-14-6-9(11)8(3)12-14/h6H,4-5,7,11H2,1-3H3
• InChI Key： GYAYOJVZGRTNOO-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C)=N1)N)N(CC)CC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide

Comprehensive Overview of 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide (CAS No. 2137990-80-6)

2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide, with the CAS number 2137990-80-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and crop protection. The presence of both amino and diethylacetamide functional groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel pyrazole-based compounds has surged due to their potential in addressing challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide for its unique structural features, which may contribute to its bioactivity. The compound's CAS no. 2137990-80-6 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide involves multi-step organic reactions, often starting from readily available precursors. Its pyrazole core is a key pharmacophore, a feature shared with many FDA-approved drugs. This has led to increased interest in its potential applications, particularly in the development of new therapeutic agents. The compound's N,N-diethylacetamide moiety further enhances its solubility and bioavailability, making it attractive for formulation studies.

From an environmental perspective, there's growing interest in eco-friendly chemical alternatives, and pyrazole derivatives like this compound are being investigated for their biodegradability profiles. The CAS 2137990-80-6 substance represents an important example of how structural modifications can influence both efficacy and environmental impact. Many researchers are examining whether such compounds could serve as safer alternatives to traditional agrochemicals while maintaining effectiveness.

In analytical chemistry, 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide presents interesting challenges and opportunities for method development. Its unique spectral properties (NMR, mass spectrometry) make it a valuable reference compound for laboratories specializing in heterocyclic compound analysis. The precise characterization of this material, as indicated by its CAS no. 2137990-80-6, is crucial for quality control in research and potential commercial applications.

The pharmaceutical industry's shift toward targeted therapies has increased scrutiny of compounds with specific structural motifs like those found in 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide. Computational chemistry studies suggest potential interactions with various biological targets, though clinical applications would require extensive additional research. The compound's amino pyrazole component is particularly noteworthy, as similar structures have shown activity in various therapeutic areas.

Recent patent literature reveals growing intellectual property activity surrounding pyrazole-containing compounds, including derivatives similar to CAS 2137990-80-6. This reflects the commercial potential perceived by pharmaceutical and agrochemical companies. The precise substitution pattern in 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide appears to offer a balance of properties that make it attractive for further development.

From a regulatory standpoint, compounds like 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide require careful evaluation of their safety profiles. While not classified as hazardous, proper handling procedures should always be followed when working with any laboratory chemical, including this CAS 2137990-80-6 material. Researchers emphasize the importance of complete characterization data when reporting on such specialized compounds.

The future research directions for 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N,N-diethylacetamide may include structure-activity relationship studies, formulation optimization, and investigation of potential synergistic effects with other active compounds. Its unique molecular architecture, as captured by CAS no. 2137990-80-6, provides numerous opportunities for chemical modification and biological evaluation across multiple disciplines.